Free-standing graphene oxide/oxidized carbon nanotube films with mixed proton and electron conductor properties†

Energy Advances Pub Date: 2023-01-09 DOI: 10.1039/D2YA00314G

Abstract

Herein, a hybrid of graphene oxide and oxidized single-wall carbon nanotube (GO/Ox-SWCNT) free-standing film showing efficient mixed proton and electron conducting (MPEC) properties is demonstrated. The obtained proton and electronic conductivities are 5.24 × 10−3 and 1.35 × 10−3 S cm−1, respectively. The ease of the GO/Ox-SWCNT free-standing film synthesis process along with the excellent MPEC performance endow the films with a wide range of applications as solid electrolyte membranes.

Graphical abstract: Free-standing graphene oxide/oxidized carbon nanotube films with mixed proton and electron conductor properties
Free-standing graphene oxide/oxidized carbon nanotube films with mixed proton and electron conductor properties†
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